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Compound Name: Fluacrypyrim

Cat. No.: B1663348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluacrypyrim is a multifaceted synthetic compound recognized primarily for its applications in

agriculture as a fungicide and acaricide.[1] Its mechanism of action involves the inhibition of the

mitochondrial electron transport chain.[2][3] Recent research has also unveiled its potential in

therapeutic applications, notably as a STAT3 activation inhibitor with implications for cancer

therapy and as a protective agent for hematopoietic stem cells against radiation-induced

apoptosis.[4] This technical guide provides a comprehensive overview of Fluacrypyrim's core

molecular properties, biological activities, and the experimental protocols used to investigate its

mechanisms of action.

Core Molecular and Chemical Properties
Fluacrypyrim is an organofluorine compound belonging to the pyrimidine class.[5] Its chemical

structure and properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₂₀H₂₁F₃N₂O₅ [4]

Molecular Weight 426.4 g/mol [2]

CAS Number 229977-93-9 [2]

IUPAC Name

methyl (E)-2-(2-(((2-

isopropoxy-6-

(trifluoromethyl)pyrimidin-4-

yl)oxy)methyl)phenyl)-3-

methoxyacrylate

[4]

Ecotoxicological and Efficacy Data
Fluacrypyrim exhibits moderate to high toxicity to a range of non-target aquatic and terrestrial

organisms.[2][3] Its efficacy as an acaricide has been demonstrated in both laboratory and field

settings.[6]

Table 1: Ecotoxicological Data for Fluacrypyrim

Organism
Group

Species Endpoint
Value
(mg/L)

Toxicity
Classificati
on

Reference

Fish
Cyprinus

carpio (Carp)
96-hour LC₅₀ 0.195 Moderate [2]

Aquatic

Invertebrates

Daphnia

magna
Acute EC₅₀

Data not

available
High [2]

Earthworms - LC₅₀
Data not

available
Toxic [2]

Birds - - - Toxic [2]

Honeybees - - -

Not

particularly

toxic

[2]
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Table 2: Acaricidal Efficacy of Fluacrypyrim

Target Pest Efficacy Metric Result Reference

Tetranychus

cinnabarinus

Larvicidal and Ovicidal

Activity
Significant [6]

Panonychus citri Field Control
Effective with long-

lasting persistence
[6]

Signaling Pathways and Mechanisms of Action
Fluacrypyrim exerts its biological effects through multiple mechanisms, primarily by inhibiting

mitochondrial respiration and modulating key cellular signaling pathways.

Mitochondrial Electron Transport Chain Inhibition
Fluacrypyrim targets Complex III (cytochrome-bc1 complex) of the mitochondrial electron

transport chain at the Quinone 'outer' (Qo) binding site.[2][3] This inhibition disrupts the flow of

electrons, leading to a collapse of the mitochondrial membrane potential and a halt in ATP

synthesis, ultimately causing cellular energy depletion and death in target organisms.
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Fluacrypyrim inhibits Complex III of the ETC.
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Caption: Fluacrypyrim inhibits Complex III of the ETC.
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STAT3 Signaling Pathway Inhibition
Fluacrypyrim has been identified as a novel inhibitor of Signal Transducer and Activator of

Transcription 3 (STAT3) activation.[4] Constitutive activation of STAT3 is a hallmark of many

cancers, promoting cell proliferation, survival, and angiogenesis. By inhibiting STAT3,

Fluacrypyrim can induce cell cycle arrest and apoptosis in cancer cells with persistently active

STAT3.
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Caption: Fluacrypyrim inhibits STAT3 activation.

p53-PUMA Mediated Apoptosis Prevention
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In the context of radiation damage, Fluacrypyrim has been shown to protect hematopoietic

stem and progenitor cells by preventing apoptosis.[3] It achieves this by downregulating the

expression of key pro-apoptotic genes in the p53-PUMA signaling pathway, such as Puma,

Bax, and Noxa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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